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Compound of Interest

Compound Name: Butylferrocene, 97%

Cat. No.: B12061408

Introduction: The enantioselective hydrogenation of imines is a cornerstone of industrial
asymmetric catalysis, enabling the large-scale production of chiral amines. A prominent
example is the synthesis of the herbicide (S)-metolachlor, which relies on the highly efficient
hydrogenation of a specific imine intermediate.[3][4] This process utilizes an iridium catalyst
featuring a chiral ferrocenyl diphosphine ligand (a Josiphos-type ligand), achieving
exceptionally high turnover numbers and excellent enantioselectivity, setting a benchmark for
industrial catalytic processes.[3]

Catalyst Performance Data:

The following table summarizes the performance of an iridium-ferrocenyl diphosphine catalyst
system in the asymmetric hydrogenation of the 2-methyl-6-ethyl-N-(1'-methoxy-2'-propyl)aniline
imine intermediate for the synthesis of (S)-metolachlor.[3]
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Experimental Protocol: Asymmetric Hydrogenation of MEA Imine
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This protocol describes the general procedure for the asymmetric hydrogenation of the
methoxyacetone imine of 2-methyl-6-ethylaniline (MEA imine).

Materials:

e [Ir(COD)CI]2 (Iridium(l) cyclooctadiene chloride dimer)

o Chiral Ferrocenyl Diphosphine Ligand (e.g., Xyliphos)

e MEA Imine (Substrate)

 Sulfuric Acid (or other acidic additive)

e Methanol (or other suitable solvent)

» High-pressure autoclave equipped with a stirrer

Procedure:

Catalyst Preparation: In a glovebox, dissolve the chiral ferrocenyl diphosphine ligand and
[Ir(COD)CI]z in the reaction solvent. Stir the solution to form the active catalyst complex.

o Reaction Setup: Charge the autoclave with the MEA imine substrate and the solvent.

o Catalyst Introduction: Add the pre-formed catalyst solution to the autoclave. An acidic
additive like sulfuric acid is typically added to promote the reaction.

o Hydrogenation: Seal the autoclave, purge with hydrogen gas, and then pressurize to the
desired pressure (e.g., 80 bar). Heat the reaction mixture to the target temperature (e.g.,
50°C) with vigorous stirring.

e Monitoring and Work-up: Monitor the reaction for hydrogen uptake until the conversion is
complete (typically within 4 hours). After cooling and venting the autoclave, the product, (S)-
metolachlor, can be isolated and purified using standard procedures. The enantiomeric
excess is determined by chiral chromatography.[3]

Catalytic Cycle Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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